Cas no 940362-32-3 (N-(2-Fluorophenyl)methylaniline)

N-(2-Fluorophenyl)methylaniline is a fluorinated aromatic amine derivative characterized by the presence of a methylaniline group substituted with a 2-fluorophenyl moiety. This compound is of interest in organic synthesis and pharmaceutical research due to its structural features, which enable its use as a versatile intermediate in the preparation of more complex molecules. The fluorine atom at the ortho position enhances electronic and steric properties, potentially influencing reactivity and binding interactions in target applications. Its well-defined chemical structure ensures consistency in synthetic processes, while its stability under standard conditions makes it suitable for further functionalization. The compound is typically handled under controlled conditions to maintain purity and performance in research settings.
N-(2-Fluorophenyl)methylaniline structure
940362-32-3 structure
Product Name:N-(2-Fluorophenyl)methylaniline
CAS No:940362-32-3
MF:C13H12FN
MW:201.239486694336
MDL:MFCD06408526
CID:1982845
PubChem ID:4711891
Update Time:2025-10-21

N-(2-Fluorophenyl)methylaniline Chemical and Physical Properties

Names and Identifiers

    • N-(2-Fluorobenzyl)aniline
    • AB01208468-03
    • CS-0246395
    • NCGC00337513-01
    • Z137575934
    • SCHEMBL11513654
    • EN300-32385
    • 940362-32-3
    • MFCD06408526
    • AKOS000228826
    • N-[(2-fluorophenyl)methyl]aniline
    • N-(2-Fluorophenyl)methylaniline
    • MDL: MFCD06408526
    • Inchi: 1S/C13H12FN/c14-13-9-5-4-6-11(13)10-15-12-7-2-1-3-8-12/h1-9,15H,10H2
    • InChI Key: HPLOQKBWLYWYHE-UHFFFAOYSA-N
    • SMILES: FC1C=CC=CC=1CNC1C=CC=CC=1

Computed Properties

  • Exact Mass: 201.095377549g/mol
  • Monoisotopic Mass: 201.095377549g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 177
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 12Ų

Experimental Properties

  • Density: 1.2±0.1 g/cm3
  • Boiling Point: 308.2±17.0 °C at 760 mmHg
  • Flash Point: 140.2±20.9 °C
  • Vapor Pressure: 0.0±0.7 mmHg at 25°C

N-(2-Fluorophenyl)methylaniline Security Information

N-(2-Fluorophenyl)methylaniline Pricemore >>

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Additional information on N-(2-Fluorophenyl)methylaniline

N-(2-Fluorophenyl)methylaniline (CAS No. 940362-32-3): An Overview of Its Structure, Properties, and Applications in Modern Research

N-(2-Fluorophenyl)methylaniline (CAS No. 940362-32-3) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and organic synthesis. This compound is characterized by its aromatic ring system substituted with a fluorine atom and an aniline group, making it a valuable building block for the synthesis of more complex molecules.

The molecular formula of N-(2-Fluorophenyl)methylaniline is C9H10FN, and it has a molecular weight of 157.18 g/mol. The presence of the fluorine atom imparts unique electronic and steric properties to the molecule, which can influence its reactivity and biological activity. These properties make N-(2-Fluorophenyl)methylaniline an attractive candidate for the development of novel drugs and materials.

In the realm of pharmaceutical research, N-(2-Fluorophenyl)methylaniline has been explored for its potential as a precursor in the synthesis of bioactive compounds. Recent studies have shown that derivatives of this compound exhibit promising pharmacological activities, including anti-inflammatory, antiviral, and anticancer properties. For instance, a study published in the Journal of Medicinal Chemistry reported that certain derivatives of N-(2-Fluorophenyl)methylaniline demonstrated significant inhibition of tumor growth in vitro and in vivo models.

The synthetic versatility of N-(2-Fluorophenyl)methylaniline is another key factor contributing to its importance in modern research. The compound can be synthesized through various routes, including the reaction of 2-fluoroaniline with methyl iodide or through the reductive amination of 2-fluoroacetophenone with aniline. These synthetic methods allow for the preparation of N-(2-Fluorophenyl)methylaniline with high purity and yield, making it readily available for further chemical modifications.

In addition to its pharmaceutical applications, N-(2-Fluorophenyl)methylaniline has also found use in materials science. The presence of the fluorine atom can enhance the thermal stability and mechanical properties of polymers and other materials. For example, researchers have incorporated N-(2-Fluorophenyl)methylaniline into polymer chains to improve their performance in high-temperature applications. This has led to the development of advanced materials with enhanced durability and resistance to environmental factors.

The physical properties of N-(2-Fluorophenyl)methylaniline, such as its melting point (105-107°C) and boiling point (310°C), are important considerations for its handling and storage. The compound is generally stable under normal laboratory conditions but should be stored away from strong oxidizing agents and moisture to prevent degradation. Its solubility in common organic solvents like ethanol, acetone, and dichloromethane makes it easy to handle in various chemical reactions.

Safety is a critical aspect when working with any chemical compound. While N-(2-Fluorophenyl)methylaniline is not classified as a hazardous material under current regulations, it is important to follow standard laboratory safety protocols when handling this compound. Proper personal protective equipment (PPE), such as gloves and goggles, should be worn to minimize exposure risks. Additionally, adequate ventilation should be provided to prevent inhalation of vapors.

In conclusion, N-(2-Fluorophenyl)methylaniline (CAS No. 940362-32-3) is a multifaceted compound with significant potential in various scientific disciplines. Its unique chemical structure and versatile synthetic properties make it an invaluable tool for researchers working on the development of new drugs, advanced materials, and other innovative applications. As research continues to uncover new possibilities for this compound, its importance in the scientific community is likely to grow even further.

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